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Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tris(2-methoxyethyl)borate, a versatile
chemical compound with significant applications in lubrication and energy storage. This
document details its commercial availability, key physical and chemical properties, and
methodologies for its synthesis and application, with a focus on its emerging role in advanced
material science.

Commercial Availability and Suppliers

Tris(2-methoxyethyl)borate (CAS No. 14983-42-7) is readily available from a variety of
chemical suppliers, catering to both research and industrial scale requirements. The compound
is typically offered in various purities and quantities, ensuring a stable supply for laboratory
research and commercial production.

It is important to distinguish Tris(2-methoxyethyl)borate from a related, larger molecule,
Tris[2-[2-(2-methoxyethoxy)ethoxy]ethyl] orthoborate (CAS No. 30989-05-0), which possesses
different physical properties and applications.

Below is a summary of prominent commercial suppliers and their typical product offerings for
Tris(2-methoxyethyl)borate.

Table 1. Commercial Suppliers of Tris(2-methoxyethyl)borate
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Supplier Purity Available Quantities
Biosynth (via CymitQuimica)[1]  Min. 95% 10g, 25g, 509, 1009, 2509
ChemicalBook[2] 99% min Kg quantities
BLD Pharmatech (via Sigma- N

] 97% Not specified
Aldrich)[3]
LGC Standards[4] >90% 1g, 59, 10g

Physicochemical Properties

Tris(2-methoxyethyl)borate is a colorless liquid with properties that make it suitable for its

primary applications. A summary of its key physicochemical data is presented below.

Table 2: Physicochemical Properties of Tris(2-methoxyethyl)borate

Property Value Source

CAS Number 14983-42-7 --INVALID-LINK--[1]
Molecular Formula CoH21BOs --INVALID-LINK--[1]
Molecular Weight 236.07 g/mol --INVALID-LINK--[1]
Appearance Colorless Liquid --INVALID-LINK--[3]
Boiling Point 263°C at 760 mmHg --INVALID-LINK--
Density 0.995 g/cm? --INVALID-LINK--
Flash Point 99.1°C --INVALID-LINK--
Refractive Index 1.401 --INVALID-LINK--

Storage Temperature

2-8°C, under inert atmosphere

~-INVALID-LINK--[3]

Synthesis Methodology

The synthesis of borate esters, including Tris(2-methoxyethyl)borate, is typically achieved

through the esterification of boric acid with the corresponding alcohol. This reaction is a well-
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established method for producing high-purity borate esters for various applications.

Experimental Protocol: Synthesis of Tris(2-
methoxyethyl)borate

This protocol is a generalized procedure based on the synthesis of similar borate esters.[4]

Materials:

Boric acid (HzBO3)

o 2-Methoxyethanol (CHsOCH2CH20H)

» Toluene (or another suitable solvent for azeotropic water removal)
o Dean-Stark apparatus

» Reaction flask, condenser, and heating mantle

e Rotary evaporator

Procedure:

» Combine one molar equivalent of boric acid with three molar equivalents of 2-
methoxyethanol in a reaction flask containing toluene.

o Assemble the Dean-Stark apparatus with the reaction flask and a condenser.

» Heat the reaction mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap as an azeotrope with toluene.

» Continue the reaction until no more water is collected, indicating the completion of the
esterification.

 After the reaction is complete, allow the mixture to cool to room temperature.

 Remove the toluene and any unreacted 2-methoxyethanol under reduced pressure using a
rotary evaporator.
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e The resulting product is Tris(2-methoxyethyl)borate, which can be further purified by
vacuum distillation if required.
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Diagram 1: Synthesis workflow for Tris(2-methoxyethyl)borate.

Applications and Experimental Evaluation

Tris(2-methoxyethyl)borate has garnered significant interest for its utility as a lubricant
additive and as a component in battery electrolytes.

Lubricant Additive

Borate esters are known for their excellent anti-wear and friction-reducing properties when
added to lubricating oils.[5] They form a protective film on metal surfaces, preventing direct
contact and reducing wear and tear.

Experimental Protocol: Tribological Evaluation

The performance of Tris(2-methoxyethyl)borate as a lubricant additive can be assessed
using a four-ball tribometer, following a procedure similar to ASTM D2783 for extreme pressure
properties or ASTM D4172 for wear preventive characteristics.[2][3]
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Materials:

e Base lubricant oil (e.g., mineral oil, poly-alpha-olefin)
o Tris(2-methoxyethyl)borate

e Four-ball tribometer

o Steel balls (e.g., GCr15/SAE 52100 steel)

¢ Optical microscope for wear scar measurement

» Ultrasonic bath and solvent for cleaning

Procedure:

» Prepare a series of lubricant samples by dissolving varying concentrations of Tris(2-
methoxyethyl)borate in the base oil.

o Clean the steel balls thoroughly with a suitable solvent in an ultrasonic bath and dry them.
o Assemble the four-ball test configuration in the tribometer.
« Fill the test cup with the lubricant sample.

o Conduct the test under specified conditions of load, speed, temperature, and duration. For
example, a typical test might be run at 1450 rpm for 30 minutes under a load of 200 N.[5]

o After the test, clean the lower three steel balls and measure the wear scar diameters using
an optical microscope.

o The coefficient of friction is typically recorded continuously during the test.

» Analyze the wear scar diameters and friction coefficients to evaluate the anti-wear and
friction-reducing properties of the additive.
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Diagram 2: Experimental workflow for tribological evaluation.

Battery Electrolyte Additive

In the field of energy storage, borate esters are being investigated as additives to the
electrolytes of lithium-ion batteries. They can help to form a stable solid-electrolyte interphase
(SEI) on the electrode surfaces, which can improve the battery's cycle life and safety.

Experimental Protocol: Electrochemical Evaluation

The effect of Tris(2-methoxyethyl)borate as an electrolyte additive can be evaluated by

constructing coin cells and performing electrochemical tests.
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Materials:

 Lithium-ion battery components (cathode, anode, separator)

o Electrolyte solvent (e.g., a mixture of ethylene carbonate and dimethyl carbonate)
e Lithium salt (e.g., LiPFe)

o Tris(2-methoxyethyl)borate

o Coin cell components (cases, spacers, springs)

o Glovebox with an inert atmosphere (e.g., argon)

o Battery cycler

o Electrochemical impedance spectroscopy (EIS) analyzer

Procedure:

o Electrolyte Preparation: Inside a glovebox, prepare the baseline electrolyte by dissolving the
lithium salt in the solvent mixture. Then, prepare the test electrolyte by adding a specific
concentration of Tris(2-methoxyethyl)borate to the baseline electrolyte.

o Cell Assembly: Assemble coin cells (e.g., 2032-type) inside the glovebox using the cathode,
anode, separator, and the prepared electrolyte.

e Formation Cycling: Perform initial charge-discharge cycles at a low current rate to form a
stable SEI layer.

o Performance Testing: Cycle the cells at various current rates (C-rates) to evaluate their rate
capability and long-term cycling stability.

o Electrochemical Impedance Spectroscopy (EIS): Measure the impedance of the cells at
different states of charge to analyze the interfacial resistance and charge transfer kinetics.

o Post-mortem Analysis: After cycling, disassemble the cells in the glovebox and analyze the
electrode surfaces using techniques like scanning electron microscopy (SEM) and X-ray
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Diagram 3: Workflow for evaluating battery electrolyte additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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